1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-

• CAS No.: 55982-99-5
• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: N'-[2-(3,4-dimethoxyphenyl)ethyl]-N'-methylpropane-1,3-diamine
• InChI: InChI=1S/C14H24N2O2/c1-16(9-4-8-15)10-7-12-5-6-13(17-2)14(11-12)18-3/h5-6,11H,4,7-10,15H2,1-3H3
• InChI Key: JWANNLXCVGJLAS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCN)CCC1=CC(=C(C=C1)OC)OC

Description

1,3-Propanediamine, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl- is a useful research compound. Its molecular formula is C14H24N2O2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.5 g (5.6 mmol) 3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propanamide (D1) in dry tetrahydrofuran were added dropwise to a suspension of 0.64 g (1.7 mmol) lithium aluminium hydride in 20 ml dry diethylether whilst stirring. The mixture was heated under reflux for 2 hours then cooled with a bath of ice water before carefully adding dropwise 0.65 ml water, 0.65 ml 15% aqueous NaOH, then 1.95 ml water. The mixture was dried over MgSO4, concentrated in vacuo and the residue was purified twice by chromatography on basic alumina using methylene chloride/methanol: 95/5 then methylene chloride/methanol/30% aqueous ammonia: 90/10/0.1 to yield 0.86 g (60.8%) of the desired compound.